Cas no 399001-69-5 (N-cyclohexyl-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide)

• Product Name: N-cyclohexyl-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• CAS No: 399001-69-5
• MF: C₁₈H₂₅N₃OS
• MW: 331.475602865219
• CID: 6332147
• PubChem ID: 5068033
• Update Time: 2025-10-20

N-cyclohexyl-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• SR-01000445740-1
• Oprea1_657114
• HMS668B02
• N-cyclohexyl-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide
• 399001-69-5
• F0836-0004
• N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• ChemDiv1_028536
• N-cyclohexyl-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide
• N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
• AKOS000508863
• AKOS024601040
• SR-01000445740

• Inchi： 1S/C18H25N3OS/c22-17-8-4-7-16-14-9-13(11-21(16)17)10-20(12-14)18(23)19-15-5-2-1-3-6-15/h4,7-8,13-15H,1-3,5-6,9-12H2,(H,19,23)
• InChI Key： VGRNJQORFFPPOO-UHFFFAOYSA-N
• SMILES： S=C(NC1CCCCC1)N1CC2C3=CC=CC(N3CC(C1)C2)=O

Computed Properties

• Exact Mass: 331.17183360g/mol
• Monoisotopic Mass: 331.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on N-cyclohexyl-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide

Comprehensive Overview of N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0²,⁷]trideca-2,4-diene-11-carbothioamide (CAS 399001-69-5)

The compound N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0²,⁷]trideca-2,4-diene-11-carbothioamide (CAS 399001-69-5) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique tricyclic framework and carbothioamide functional group make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential in targeting specific biological pathways, given its ability to interact with enzymes and receptors in a highly selective manner.

One of the most intriguing aspects of N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0²,⁷]trideca-2,4-diene-11-carbothioamide is its molecular architecture, which combines a diazatricyclic core with a cyclohexyl substituent. This combination enhances its stability and bioavailability, making it a valuable scaffold for further chemical modifications. The presence of the carbothioamide group also introduces unique reactivity, enabling it to participate in hydrogen bonding and other non-covalent interactions critical for biological activity.

In recent years, the scientific community has shown growing interest in tricyclic compounds due to their diverse pharmacological properties. N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0²,⁷]trideca-2,4-diene-11-carbothioamide aligns with this trend, as its structure shares similarities with other bioactive molecules known for their anti-inflammatory and antimicrobial effects. This has led to increased research into its potential applications, particularly in addressing emerging health challenges such as antibiotic resistance and chronic inflammatory conditions.

The synthesis of N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0²,⁷]trideca-2,4-diene-11-carbothioamide involves a series of carefully optimized steps to ensure high yield and purity. Key intermediates in the process include cyclohexylamine and diazatricyclic precursors, which are coupled under controlled conditions to form the final product. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity, ensuring its suitability for further studies.

From a commercial perspective, CAS 399001-69-5 is gaining traction as a research chemical among pharmaceutical companies and academic institutions. Its potential to serve as a lead compound in drug development has spurred collaborations aimed at exploring its full therapeutic spectrum. Additionally, its compatibility with modern high-throughput screening methods makes it an attractive candidate for large-scale biological evaluations.

Environmental and safety considerations are also paramount when working with N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0²,⁷]trideca-2,4-diene-11-carbothioamide. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure and ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory settings.

Looking ahead, the future of N-cyclohexyl-6-oxo-7,11-diazatricyclo[7.3.1.0²,⁷]trideca-2,4-diene-11-carbothioamide appears promising, with ongoing studies focusing on its mechanistic insights and potential clinical applications. As the demand for innovative small-molecule therapeutics continues to rise, this compound is poised to play a pivotal role in advancing the frontiers of medical science.